Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
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- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
-
- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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Mandira Majumder,Ram B. Choudhary,Anukul K. Thakur,Chandra Sekhar Rout,Govind Gupta New J. Chem., 2018,42, 5295-5308
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Miroslav Kavala,Vlasta Brezov\u00e1,\u013dubom\u00edr \u0160vorc,Zuzana Vihonsk\u00e1,Petra Olejn\u00edkov\u00e1,J\u00e1n Moncol,Jozef Ko\u017e\u00ed\u0161ek,Peter Herich,Peter Szolcs\u00e1nyi Org. Biomol. Chem., 2014,12, 4491-4502
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Liangjun Zhao RSC Adv., 2017,7, 43772-43779
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Zhong Li,Yang Chen,Jie Shen,Xiaoli Cui New J. Chem., 2017,41, 6305-6314
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Wei-Ping Deng,Xue-Long Hou,Li-Xin Dai,Yi-Hua Yu,Wei Xia Chem. Commun., 2000, 285-286
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Sarah H. Klass,Laura E. Sofen,Zachary F. Hallberg,Tahoe A. Fiala,Alexandra V. Ramsey,Nicholas S. Dolan,Ariel L. Furst Chem. Commun., 2021,57, 2507-2510
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Zhonggang Wang RSC Adv., 2012,2, 10085-10090
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Jinhui Song,Hongmei Qin,Shiyu Qin,Man Liu,Shixian Zhang,Junyu Chen,Yang Zhang,Shan Wang,Qi Li,Lijie Dong,Chuanxi Xiong Mater. Horiz., 2023,10, 2139-2148
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